3-Cyclopropoxy-N,2-dimethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 3-cyclopropyloxy-N,2-dimethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-8-10(12(14)13-2)4-3-5-11(8)15-9-6-7-9/h3-5,9H,6-7H2,1-2H3,(H,13,14)
• InChI Key: WQDQIQRLOXVOBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC2CC2)C(=O)NC

Description

3-Cyclopropoxy-N,2-dimethylbenzamide is a benzamide derivative featuring a cyclopropoxy group at the 3-position of the benzene ring and two methyl groups: one on the amide nitrogen (N-methyl) and another at the 2-position of the aromatic ring. The cyclopropoxy substituent introduces steric strain and unique electronic effects due to the three-membered ring’s angle distortion, which can influence both reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-N,2-dimethylbenzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-cyclopropoxybenzoic acid and 2,3-dimethylbenzoyl chloride.

Formation of Benzamide: The benzamide core is formed by reacting 3-cyclopropoxybenzoic acid with 2,3-dimethylbenzoyl chloride in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane.

Cyclopropanation: The cyclopropoxy group is introduced through a cyclopropanation reaction, which can be achieved using reagents like diazomethane or cyclopropyl bromide under controlled conditions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-N,2-dimethylbenzamide may involve optimized synthetic routes to ensure high yield and purity. This includes the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-N,2-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines.

Substitution: Halogenated benzamides.

Scientific Research Applications

3-Cyclopropoxy-N,2-dimethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N,2-dimethylbenzamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

The following analysis compares 3-Cyclopropoxy-N,2-dimethylbenzamide with structurally related benzamide derivatives, focusing on substituent effects, synthetic routes, and applications.

Structural Comparison

Compound Name	Substituents on Benzene Ring	Amide Nitrogen Substituents	Key Structural Features
3-Cyclopropoxy-N,2-dimethylbenzamide	3-cyclopropoxy, 2-methyl	N-methyl	Strained cyclopropoxy group; moderate steric bulk
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	4-cyclopropoxy, 3-methoxy	N,N-dimethyl	Methoxy vs. methyl on ring; dimethylamide nitrogen
N-Methoxy-N,2-dimethylbenzamide	2-methyl	N-methoxy, N-methyl	Methoxy on nitrogen; no cyclopropoxy
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl	2-hydroxy-1,1-dimethylethyl	Hydroxy group for metal coordination
N-[2-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)ethyl]-N,2-dimethylbenzamide	2-methyl	Ethyl-linked oxadiazole	Bulky oxadiazole moiety; increased lipophilicity

Key Observations :

• The cyclopropoxy group in the target compound distinguishes it from analogs with methoxy (e.g., ) or methyl (e.g., ) substituents. Its strained ring may enhance electrophilicity or alter metabolic stability.
• N,N-dimethylamide derivatives (e.g., ) exhibit reduced hydrogen-bonding capacity compared to monosubstituted amides.

Physicochemical Properties

• Spectroscopic Data :
  • The target compound’s IR spectrum would show characteristic C=O stretching (~1668 cm⁻¹, similar to ) and cyclopropane C-O-C vibrations.
  • NMR signals for the cyclopropoxy protons are expected near δ 0.5–1.5 ppm (unlike methoxy groups at δ ~3.3 ppm ).
• Physical State : Cyclopropoxy derivatives are often oils or low-melting solids due to moderate polarity, whereas bulkier analogs (e.g., ) may crystallize.